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Compound of Interest

Compound Name: 2-Iodoethanol

Cat. No.: B1213209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 2-Iodoethanol (CAS No:

624-76-0), including its physical and chemical properties, toxicity, and detailed protocols for

safe handling, emergency procedures, and disposal. The information is compiled and

presented to meet the needs of laboratory and drug development professionals.

Chemical and Physical Properties
2-Iodoethanol is a combustible, colorless to yellow-brown liquid that is highly soluble in water.

[1] It is sensitive to light and should be stored accordingly.[2] Key quantitative properties are

summarized in the table below.
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Property Value Source(s)

Molecular Formula C₂H₅IO [3]

Molecular Weight 171.97 g/mol [3]

Boiling Point 85 °C @ 25 mmHg

Density 2.205 g/mL at 25 °C

Flash Point 65 °C (149 °F) - closed cup [4]

Refractive Index n20/D 1.572

Solubility
Soluble in water, diethyl ether,

and ethanol.
[1]

Hazard Identification and GHS Classification
2-Iodoethanol is classified as a hazardous chemical. The primary routes of exposure are

ingestion, skin contact, and inhalation. It is fatal if swallowed and may be fatal if it comes into

contact with the skin.[5]

GHS Classification Summary:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 2 H300: Fatal if swallowed

Acute Toxicity, Dermal 2 H310: Fatal in contact with skin

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects

Flammable Liquids 4 H227: Combustible liquid

Source:[5][6]

GHS Pictograms and Signal Word:

Signal Word: Danger[4]
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Skull and Crossbones

Acute Toxicity (fatal)

Health Hazard

Health Hazard

Toxicity Data
The acute toxicity of 2-Iodoethanol is high, particularly through oral ingestion.

Toxicity Data Value Species Source

LD50 Oral 50 mg/kg Rat

Mechanism of Toxicity:

While a specific signaling pathway for 2-Iodoethanol is not well-documented, organoiodine

compounds, in general, are potent alkylating agents.[7] The toxicity of compounds like

iodoacetamide and iodoacetic acid stems from their ability to irreversibly alkylate cysteine

residues in proteins.[7] This disrupts protein structure and function by preventing the formation

of essential disulfide linkages.[7]
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Figure 1: Proposed mechanism of 2-Iodoethanol toxicity.

Experimental Protocols
Handling and Storage Protocol
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Engineering Controls: All work with 2-Iodoethanol must be conducted in a certified chemical

fume hood.[4] Ensure adequate ventilation to prevent the accumulation of vapors.[2]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.[2]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Inspect

gloves for any signs of degradation or puncture before use.[2]

Body Protection: A lab coat must be worn and fully fastened. For larger quantities, a

chemical-resistant apron is recommended.[2]

Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should be used.[4]

General Handling:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[5]

Use non-sparking tools.

Take precautionary measures against static discharge.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]

The recommended storage temperature is 2-8°C.

Protect from light.

Store locked up.
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Incompatible materials: Strong oxidizing agents, strong acids, strong reducing agents, acid

anhydrides, and acid chlorides.[4]
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Figure 2: Personal Protective Equipment for handling 2-Iodoethanol.

First Aid Measures
Immediate medical attention is required for all routes of exposure.[4]

If Inhaled:

Move the person to fresh air immediately.[2]

If breathing is difficult or has stopped, provide artificial respiration.[4]

Seek immediate medical attention.[2]

In Case of Skin Contact:

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of water for at least 15 minutes.[4]

Seek immediate medical attention.[2]

In Case of Eye Contact:

Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[4]
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Remove contact lenses, if present and easy to do.

Seek immediate medical attention.[4]

If Swallowed:

Do NOT induce vomiting.[4]

Rinse mouth with water.

Never give anything by mouth to an unconscious person.[2]

Call a physician or poison control center immediately.[4]

Routes of Exposure
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Figure 3: First aid procedures for 2-Iodoethanol exposure.

Spill and Disposal Protocol
Spill Response:
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Evacuate non-essential personnel from the area.[2]

Remove all sources of ignition.[4]

Ensure adequate ventilation.[2]

Wearing appropriate PPE, contain the spill using a non-combustible absorbent material

(e.g., sand, earth, vermiculite).[2][8]

Collect the absorbed material and place it in a suitable, closed container for disposal.[4]

Clean the spill area thoroughly with a detergent and water.

Prevent the spill from entering drains.

Disposal:

Dispose of waste material at an approved waste disposal plant.

Do not mix with other waste.[2]

Handle uncleaned containers as you would the product itself.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[2] Water mist can be used to cool closed containers.[4]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[2]

Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air.[4]

Containers may explode when heated.[4]

Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO2), and

hydrogen iodide.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]
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Conclusion
2-Iodoethanol is a valuable laboratory chemical that requires careful handling due to its high

acute toxicity and other hazardous properties. Adherence to the protocols outlined in this guide

is essential for ensuring the safety of all personnel. Always consult the most recent Safety Data

Sheet from your supplier before use and ensure that all users are trained on the specific

hazards and handling procedures for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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